Cas no 134948-99-5 (Isoquinoline, 1-(3-methoxyphenyl)-)
134948-99-5 structure
Product Name:Isoquinoline, 1-(3-methoxyphenyl)-
CAS No:134948-99-5
MF:C16H13NO
MW:235.280524015427
CID:1237163
Update Time:2024-08-03
Isoquinoline, 1-(3-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Isoquinoline, 1-(3-methoxyphenyl)-
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- Inchi: 1S/C16H13NO/c1-18-14-7-4-6-13(11-14)16-15-8-3-2-5-12(15)9-10-17-16/h2-11H,1H3
- InChI Key: DIQOXAAIASUWRO-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC(OC)=C2)C2=C(C=CC=C2)C=CN=1
Computed Properties
- Exact Mass: 235.09979
Experimental Properties
- Density: 1.141±0.06 g/cm3(Predicted)
- Boiling Point: 376.9±22.0 °C(Predicted)
- PSA: 22.12
- pka: 4.67±0.30(Predicted)
Isoquinoline, 1-(3-methoxyphenyl)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
134948-99-5 (Isoquinoline, 1-(3-methoxyphenyl)-) Related Products
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